Cas no 1025581-91-2 ((2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile)

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile is a fluorinated Schiff base derivative with a nitrile functional group, exhibiting potential utility in organic synthesis and coordination chemistry. Its structure, featuring a conjugated system with a 4-fluoroaniline moiety and a sterically hindered β-diketone-like framework, may enhance stability and reactivity in metal complexation or as an intermediate in heterocyclic synthesis. The presence of the fluoro substituent can influence electronic properties, potentially improving selectivity in catalytic or pharmaceutical applications. The compound’s rigid, planar geometry may also facilitate crystallographic studies or material science research. Its synthetic versatility and distinct structural features make it a candidate for specialized chemical investigations.

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile structure

1025581-91-2 structure

Product Name:(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile

CAS No:1025581-91-2

MF:C₁₄H₁₅FN₂O

MW:246.280106782913

MDL:MFCD00245112

CID:4677367

Update Time:2025-07-28

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
- (2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
- MDL： MFCD00245112
- Inchi： 1S/C14H15FN2O/c1-14(2,3)13(18)10(8-16)9-17-12-6-4-11(15)5-7-12/h4-7,9,17H,1-3H3/b10-9-
- InChI Key： PQHFJUAZUMIRGU-KTKRTIGZSA-N
- SMILES： FC1C=CC(=CC=1)N/C=C(/C#N)\C(C(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 378
Topological Polar Surface Area: 52.9

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB161402-1 g	2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile	1025581-91-2		1g	€211.30	2023-05-08
abcr	AB161402-5 g	2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile	1025581-91-2		5g	€377.50	2023-05-08
abcr	AB161402-10 g	2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile	1025581-91-2		10g	€482.50	2023-05-08
Key Organics Ltd	MS-9835-1MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	MS-9835-5MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	MS-9835-10MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	MS-9835-20MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	20mg	￡76.00	2023-04-18
Key Organics Ltd	MS-9835-50MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	MS-9835-100MG	(2Z)-2-{[(4-fluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile	1025581-91-2	>90%	100mg	£146.00	2025-02-08
abcr	AB161402-1g	2-(2,2-Dimethylpropanoyl)-3-((4-fluorophenyl)amino)prop-2-enenitrile; .	1025581-91-2		1g	€211.30	2024-06-10

(2Z)-2-[(4-Fluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile Related Literature

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